Cas no 40630-07-7 (Methyl 3-formylpentanoate)

• Product Name: Methyl 3-formylpentanoate
• CAS No: 40630-07-7
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 2826451
• PubChem ID: 11084006
• Update Time: 2025-04-21

Methyl 3-formylpentanoate Chemical and Physical Properties

Names and Identifiers

• KHJXZEQLODIMJX-UHFFFAOYSA-N
• DB-172112
• Methyl 3-formylpentanoate
• SCHEMBL2137700
• 40630-07-7
• DTXSID60454540

• Inchi： 1S/C7H12O3/c1-3-6(5-8)4-7(9)10-2/h5-6H,3-4H2,1-2H3
• InChI Key： KHJXZEQLODIMJX-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C=O)CC)=O

Computed Properties

• Exact Mass: 144.078644241Da
• Monoisotopic Mass: 144.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.4Ų